Cas no 90918-98-2 (Benzoyl chloride,2,3,4-trimethyl-)

• Product Name: Benzoyl chloride,2,3,4-trimethyl-
• CAS No: 90918-98-2
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 798967
• PubChem ID: 20437149
• Update Time: 2025-04-19

Benzoyl chloride,2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2,3,4-trimethyl-
• 2,3,4-trimethylbenzoyl chloride
• Benzoyl chloride, 2,3,4-trimethyl- (7CI,9CI)
• SCHEMBL1311470
• DTXSID70607121
• DLZRDFNRFCGXNV-UHFFFAOYSA-N
• 90918-98-2

• Inchi： 1S/C10H11ClO/c1-6-4-5-9(10(11)12)8(3)7(6)2/h4-5H,1-3H3
• InChI Key： DLZRDFNRFCGXNV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C)C(C)=C1C)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų